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Compound of Interest

Compound Name: Flamprop-methyl

Cat. No.: B1672754 Get Quote

Efficacy Showdown: Flamprop-Methyl vs. The
New Guard of Herbicides
A Comparative Analysis for Researchers in Weed Science and Crop Protection

The relentless battle against weeds in cereal crops has driven the evolution of herbicide

technology. Flamprop-methyl, a post-emergence herbicide historically used for the control of

wild oats (Avena fatua), represents an older chemistry. This guide provides a detailed

comparison of the efficacy and mechanisms of action of Flamprop-methyl against a new

generation of herbicide chemistries, offering valuable insights for researchers, scientists, and

professionals in drug and herbicide development.

At a Glance: Herbicide Characteristics

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1672754?utm_src=pdf-interest
https://www.benchchem.com/product/b1672754?utm_src=pdf-body
https://www.benchchem.com/product/b1672754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Flamprop-methyl
Newer Herbicide
Chemistries

Primary Target Weed Wild Oats (Avena fatua)
Wild Oats, various other grass

and broadleaf weeds

Mode of Action Microtubule assembly inhibitor
ACCase inhibitors, ALS

inhibitors, Synthetic auxins

Herbicide Group

(HRAC/WSSA)

Group 31 (Aus) / Group 0

(Global)

Group 1 (ACCase), Group 2

(ALS), Group 4 (Synthetic

auxins)

General Efficacy
Effective on susceptible wild

oat populations

High efficacy, including on

herbicide-resistant biotypes

Resistance Profile

Resistance has been

documented in some wild oat

populations.[1]

Widespread resistance to

Group 1 and Group 2

herbicides is a significant

issue.[2]

Quantitative Efficacy Comparison
Direct comparative field trials between Flamprop-methyl and the latest herbicide chemistries

are limited due to the former's decreasing use. The following tables summarize available

efficacy data for wild oat control. It is important to note that these results are from separate

trials and environmental conditions may have varied.

Table 1: Efficacy of Flamprop-methyl against Wild Oats
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Active Ingredient Application Timing
Wild Oat Control
(%)

Reference

Flamprop-methyl Late post-emergence
Up to 96% reduction

in seed production
[3]

Flamprop-m-methyl Late post-emergence

Average 97%

reduction in seed

production

[3]

Flamprop-m-methyl Recommended Rate
>80% survival in

resistant populations
[1]

Table 2: Efficacy of Newer Herbicides against Wild Oats

Trade Name (Active
Ingredients)

Herbicide Group
Wild Oat Control
(%)

Reference

Assert

(Imazamethabenz)
2 (ALS inhibitor) 85 (at 1 pt/A) [4]

Assert (AC-222,293) 2 (ALS inhibitor) Average 94% [5]

Luxxur

(Thiencarbazone-

methyl, Fluroxypyr,

Bromoxynil)

2 (ALS inhibitor) + 4

(Synthetic auxin) + 6

(Photosystem II

inhibitor)

≥90% [6]

Rezuvant (Pinoxaden,

Fluroxypyr, Arylex

active)

1 (ACCase inhibitor) +

4 (Synthetic auxin)

Effective control of

wild oats, including

Group 2-resistant

biotypes.[7][8][9]

[7][8][9]

Pyroxsulam 2 (ALS inhibitor) 87% (at 3-leaf stage) [10]

Clodinafop 1 (ACCase inhibitor) 95% (at 3-leaf stage) [10]

Mechanisms of Action: A Deeper Dive
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The fundamental difference between Flamprop-methyl and many newer herbicides lies in their

molecular targets within the plant.

Flamprop-methyl: A Mitotic Disrupter
Flamprop-methyl's herbicidal activity stems from its ability to disrupt microtubule organization

in plant cells.[11] Following absorption, it is hydrolyzed to its active form, flamprop, which

interferes with cell elongation and division.[12] Specifically, it disturbs the formation of the

spindle and phragmoblast microtubules, which are crucial for mitosis and cytokinesis,

respectively.[11] This leads to a cessation of cell division in the meristematic tissues, ultimately

inhibiting plant growth.[11][12]

Plant Meristematic Cell Effect
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Plant Cell Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1672754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672754?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cabidigitallibrary.org [cabidigitallibrary.org]

2. weedscience.ca [weedscience.ca]

3. caws.org.nz [caws.org.nz]

4. appliedweeds.cfans.umn.edu [appliedweeds.cfans.umn.edu]

5. New Wild Oat and Broadleaf Herbicide | Pacific Northwest STEEP (Solutions to
Environmental and Economic Problems) | Washington State University [pnwsteep.wsu.edu]

6. Bayer United States of America - Luxxur™ Herbicide Knocks out Wild Oat in Wheat Fields
[bayer2019tf.q4web.com]

7. Rezuvant™ Herbicide Elevates Cereals Weed Control | Grain Innovations | Corteva
Agriscience™ [corteva.com]

8. Cereal Herbicides Portfolio | Corteva Agriscience™ [corteva.com]

9. Rezuvant® Cereal Herbicide | Corteva Agriscience™ [corteva.com]

10. ncwss.org [ncwss.org]

11. researchgate.net [researchgate.net]

12. Infocris Pesticide Database - flamprop-methyl [nucleus.iaea.org]

To cite this document: BenchChem. [Efficacy comparison between Flamprop-methyl and
newer herbicide chemistries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672754#efficacy-comparison-between-flamprop-
methyl-and-newer-herbicide-chemistries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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